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Compound of Interest

Compound Name: Vancomyecin

Cat. No.: B549263

Introduction

Vancomycin hydrochloride is a potent glycopeptide antibiotic derived from the bacterium
Streptomyces orientalis (now known as Amycolatopsis orientalis).[1][2][3] It is a critical
therapeutic agent for treating severe infections caused by Gram-positive bacteria, particularly
methicillin-resistant Staphylococcus aureus (MRSA).[1][4] A thorough understanding of its
physicochemical properties is paramount for researchers, scientists, and drug development
professionals involved in its formulation, stability testing, and clinical application. This guide
provides an in-depth overview of these properties, supported by experimental methodologies
and visual diagrams to elucidate key processes.

Core Physicochemical Characteristics

Vancomycin hydrochloride is a complex tricyclic glycosylated peptide.[5] It is typically
presented as a free-flowing, white, off-white, or tan to brown crystalline powder.[1][2][4][6] The
compound is known to be hygroscopic and relatively stable in its dry state.[1][6]
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Property Value References

Molecular Formula C66H76CI3N9024 [11161[7]

Molecular Weight 1485.72 g/mol (1112171181

CAS Number 1404-93-9 [1][21[6]

Appearance White, off-white, or tan to ZI41]
brown powder

Melting Point >190°C (with decomposition) [11[411617]

pH (5% solution) 25-45 [1]

UV Max Absorption (Water) 282 nm 9]

Solubility Profile

The solubility of vancomycin hydrochloride is a critical factor in its formulation for intravenous

administration. Its hydrochloride salt form enhances its aqueous solubility.[10]

Solvent Solubility References
Water Very soluble (>100 mg/mL) [1]09][11][12]
Methanol Slightly to moderately soluble [L17113]
Ethanol (dilute) Moderately soluble [2][11]
Dimethylsulfoxide (DMSOQ) Slightly soluble [11[7]

Higher Alcohols Insoluble [21197[11]
Acetone Insoluble [2][9][11][13]
Ether Insoluble [21197[11]

According to the Biopharmaceutics Classification System (BCS) guidelines, vancomycin

hydrochloride is classified as a highly soluble substance, as its highest dose strength is soluble

in 250 mL or less of aqueous media over a pH range of 1.0 to 7.5.[11]
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Dissociation Constants (pKa)

Vancomycin has multiple ionizable functional groups, including a primary amine, a secondary
amine, a carboxyl group, and several phenolic hydroxyl groups, which contribute to its pH-
dependent charge and interactions.[14][15] The reported pKa values are crucial for predicting
its behavior in different physiological environments and for developing analytical methods.

Corresponding Functional

pKa Value References
Group

2.18-2.99 Carboxylic Acid [11][14][16]
Primary Amine (vancosamine

7.75 [11][14]
sugar)

Secondary Amine (N-
8.89 _ [11][14]
methylleucine)

9.59-9.89 Phenolic Hydroxyl Group [11][16]
10.4 Phenolic Hydroxyl Group [11]
12.0 Phenolic Hydroxyl Group [11]

Stability Profile

The stability of vancomycin hydrochloride is dependent on temperature, pH, concentration,
and the presence of light.[17] The molecule is susceptible to degradation, primarily through
hydrolysis and deamidation, under acidic and alkaline conditions.[15][18][19]

e Solid State: The dry powder is relatively stable and should be stored at controlled room
temperature or under refrigeration (2-8°C).[1][4][7]

¢ Solution Stability:

o Reconstituted solutions in sterile water are stable for extended periods when refrigerated.
[9] For example, solutions at 5 mg/mL in 5% dextrose or 0.9% sodium chloride are stable
for at least 58 days at 4°C.[20]
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o At room temperature (22-25°C), stability is more limited, often cited as 24 to 48 hours
depending on the diluent and container.[9][21]

o Forced degradation studies show that vancomycin degrades completely within hours
when exposed to highly acidic or basic conditions.[18] The degradation is more
pronounced in alkaline media.[18]

Mechanism of Action

Vancomycin exerts its bactericidal effect by inhibiting the biosynthesis of the bacterial cell wall.
[1][6][22] This action occurs at a different site than that of beta-lactam antibiotics.[9] The
primary mechanism involves the specific binding of the vancomycin molecule to the D-alanyl-
D-alanine (D-Ala-D-Ala) termini of the peptidoglycan precursor units.[1][6] This binding
sterically hinders the subsequent transglycosylation and transpeptidation reactions, which are
essential for elongating and cross-linking the peptidoglycan polymer.[23] The failure to build a
stable cell wall leads to cell lysis and bacterial death.[5]
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Mechanism of Action of Vancomycin
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Workflow for Aqueous Solubility Determination
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Workflow for Forced Degradation Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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